Cas no 299420-37-4 (5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione)

• Product Name: 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione
• CAS No: 299420-37-4
• MF: C₂₅H₂₀N₂O₅
• MW: 428.436706542969
• MDL: MFCD00222427
• CID: 5195018
• Update Time: 2025-06-07

5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione

• MDL： MFCD00222427
• Inchi： 1S/C25H20N2O5/c1-31-21-14-13-17(16-22(21)32-2)15-20-23(28)26(18-9-5-3-6-10-18)25(30)27(24(20)29)19-11-7-4-8-12-19/h3-16H,1-2H3
• InChI Key： LEZAIJNBPRUQDX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)/C(=C/C2=CC=C(OC)C(OC)=C2)/C(=O)N(C2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione

Introduction to 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione (CAS No. 299420-37-4)

The compound 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione (CAS No. 299420-37-4) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This trione derivative belongs to a class of heterocyclic compounds that have garnered considerable attention due to their structural complexity and biological activity. The presence of multiple aromatic rings and functional groups makes this compound a promising candidate for further investigation in drug discovery and development.

The structure of this compound features a central 1,3-diazinane core substituted with a methylidene group linked to a 3,4-dimethoxyphenyl moiety. Additionally, the trione functional group is attached at the 2,4,6 positions of the diazinane ring. This unique arrangement of substituents contributes to the compound's distinct chemical properties and reactivity. The dimethoxyphenyl group introduces electron-donating effects through hyperconjugation and resonance, which can influence the electronic distribution across the molecule and modulate its interactions with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug design. The 1,3-diazinane ring system is particularly noteworthy due to its ability to adopt multiple conformations and its potential to interact with biological macromolecules in diverse ways. Researchers have explored derivatives of this scaffold for their antimicrobial, anti-inflammatory, and anticancer properties. The trione moiety further enhances the compound's pharmacological potential by providing multiple sites for hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. The combination of the methylidene group and the dimethoxyphenyl substituent may confer specific binding affinities to target proteins or enzymes involved in disease pathways. For instance, studies have shown that similar trione derivatives can inhibit kinases and other enzymes implicated in cancer progression. The structural features of this compound may also enable it to cross cell membranes efficiently, making it a viable candidate for oral administration.

The synthesis of 5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The formation of the diazinane ring typically requires cycloaddition reactions or condensation processes involving appropriate precursors. The introduction of the trione groups often involves oxidation reactions on ketone or aldehyde functionalities. The final step involves coupling the dimethoxyphenyl group to the methylidene moiety through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy before conducting expensive experimental trials. Molecular docking studies can simulate how this molecule might interact with specific protein targets by predicting binding poses and affinities. These computational approaches are particularly valuable for designing molecules with optimized pharmacokinetic properties.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable effects in vitro and in vivo. For example, it might show inhibitory activity against certain enzymes or receptors that are overexpressed in pathological conditions such as cancer or inflammation. The ability to modulate these targets could lead to novel therapeutic strategies that address unmet medical needs.

Another area of interest is the potential use of this compound as an intermediate in more complex drug molecules. By serving as a building block for larger structures, it could be incorporated into novel scaffolds designed to enhance specific pharmacological properties such as solubility or bioavailability. This approach leverages existing knowledge about effective molecular motifs while allowing for innovation through structural modifications.

The development of new synthetic methodologies is also crucial for advancing research in this field. Techniques such as flow chemistry and microwave-assisted synthesis can significantly improve reaction efficiency and scalability when producing complex molecules like this one. These innovations not only reduce costs but also enable faster discovery cycles by accelerating both synthesis and purification steps.

From an academic perspective,5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione exemplifies how interdisciplinary research can lead to breakthroughs in drug discovery. By integrating insights from organic chemistry, medicinal biology, and computational science, researchers can identify promising candidates for further development with greater confidence than ever before.

In conclusion,5-[(3,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione (CAS No. 299420-37-4) represents an exciting area of investigation with significant therapeutic potential yet unexplored fully. Its unique structural features make it an ideal candidate for further exploration through both experimental studies and computational modeling approaches designed to uncover new biological activities or optimize existing ones toward clinical applications.